Cas no 951889-99-9 (3-(2-Biphenyl)-2-chloro-1-propene)

• Product Name: 3-(2-Biphenyl)-2-chloro-1-propene
• CAS No: 951889-99-9
• MF: C₁₅H₁₃Cl
• MW: 228.716723203659
• MDL: MFCD07782392
• CID: 4722443
• Update Time: 2025-10-31

3-(2-Biphenyl)-2-chloro-1-propene Chemical and Physical Properties

Names and Identifiers

• 3-(2-Biphenyl)-2-chloro-1-propene

• MDL： MFCD07782392
• Inchi： 1S/C15H13Cl/c1-12(16)11-14-9-5-6-10-15(14)13-7-3-2-4-8-13/h2-10H,1,11H2
• InChI Key： VDBROMXYHYAAMU-UHFFFAOYSA-N
• SMILES： ClC(=C)CC1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2-Biphenyl)-2-chloro-1-propene

Comprehensive Analysis of 3-(2-Biphenyl)-2-chloro-1-propene (CAS No. 951889-99-9): Properties, Applications, and Industry Insights

In the realm of organic chemistry and specialty chemicals, 3-(2-Biphenyl)-2-chloro-1-propene (CAS No. 951889-99-9) stands out as a versatile intermediate with significant potential across multiple industries. This compound, characterized by its unique biphenyl backbone and chloroalkene functional group, has garnered attention for its role in pharmaceuticals, agrochemicals, and advanced material synthesis. As researchers and manufacturers seek sustainable and efficient chemical solutions, understanding the properties and applications of this molecule becomes increasingly critical.

The molecular structure of 3-(2-Biphenyl)-2-chloro-1-propene combines a biphenyl moiety with a reactive chloropropene chain, enabling diverse chemical transformations. This structural duality allows it to serve as a building block for complex molecules, particularly in cross-coupling reactions and polymer modifications. Recent studies highlight its utility in creating liquid crystal materials and organic semiconductors, aligning with the growing demand for flexible electronics and energy-efficient displays.

From a synthetic perspective, the chloro-substituted propene group in CAS 951889-99-9 offers exceptional reactivity in nucleophilic substitution and palladium-catalyzed reactions. This has led to its adoption in pharmaceutical research, where it contributes to the development of small-molecule inhibitors and biologically active compounds. Industry reports indicate a rising trend in queries related to "high-purity biphenyl derivatives" and "chloroalkene intermediates for drug discovery," reflecting its relevance in modern medicinal chemistry.

Environmental and regulatory considerations are also shaping the discourse around 3-(2-Biphenyl)-2-chloro-1-propene. With increasing emphasis on green chemistry, researchers are exploring solvent-free synthesis routes and catalytic methods to minimize waste. The compound's stability under controlled conditions makes it a candidate for sustainable manufacturing processes, addressing search trends like "eco-friendly chemical intermediates" and "low-toxicity biphenyl compounds."

In material science, the biphenyl-chloropropene hybrid structure demonstrates promise for photoactive materials and OLED precursors. Its ability to enhance charge transport properties has been investigated in peer-reviewed studies, coinciding with surges in searches for "organic electronic materials 2024" and "next-gen display technologies." These applications position CAS 951889-99-9 as a critical component in the evolution of optoelectronic devices.

Quality control and analytical techniques for 3-(2-Biphenyl)-2-chloro-1-propene remain a focal point for industrial users. Advanced methods such as HPLC-MS and NMR spectroscopy are employed to verify purity, while regulatory-compliant documentation ensures seamless supply chain integration. This aligns with frequently searched terms like "certified chemical intermediates" and "analytical standards for biphenyl derivatives," underscoring the need for reliable characterization data.

Looking ahead, the demand for CAS 951889-99-9 is projected to grow in tandem with innovations in precision medicine and smart materials. Its compatibility with continuous flow chemistry systems further enhances its industrial scalability, responding to market needs for "batch-to-batch consistency" and "scalable organic synthesis." As patent filings and research publications continue to emerge, this compound is poised to play a pivotal role in cutting-edge chemical development.